Cas no 16671-88-8 (Benzoic acid,4-thiocyanato-)

Benzoic acid,4-thiocyanato- structure
Benzoic acid,4-thiocyanato- structure
Product Name:Benzoic acid,4-thiocyanato-
CAS No:16671-88-8
MF:C8H5NO2S
MW:179.195800542831
CID:188306
PubChem ID:27981
Update Time:2025-04-19

Benzoic acid,4-thiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-thiocyanato-
    • 4-thiocyanatobenzoic acid
    • p-Thiocyanatobenzoic acid
    • Kyselina p-thiokyanatobenzoova
    • BENZOIC ACID, p-THIOCYANO-
    • Thiocyanobenzoic acid, p-
    • SCHEMBL8713271
    • p-Thiocyanobenzoic acid
    • Kyselina p-thiokyanatobenzoova [Czech]
    • DTXSID10168165
    • AKOS032951069
    • 16671-88-8
    • 4-10-00-00503 (Beilstein Handbook Reference)
    • 66RBE3PR3E
    • BRN 3248042
    • Benzoic acid, 4-thiocyanato-
    • Inchi: 1S/C8H5NO2S/c9-5-12-7-3-1-6(2-4-7)8(10)11/h1-4H,(H,10,11)
    • InChI Key: ZXHCITRMALCKPV-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 179.00415
  • Monoisotopic Mass: 179.004099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 86.4

Experimental Properties

  • Density: 1.43
  • Boiling Point: 365.1°C at 760 mmHg
  • Flash Point: 174.6°C
  • Refractive Index: 1.649
  • PSA: 61.09
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